Cas no 1853095-28-9 (2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid)

2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid is a specialized piperidine derivative featuring both a protected amine (Boc group) and a carboxylic acid functional group. This compound is particularly valuable in organic synthesis and medicinal chemistry due to its structural versatility, enabling further modifications at the amino and carboxylate sites. The tert-butoxycarbonyl (Boc) group enhances stability during synthetic processes, while the acetic acid moiety facilitates conjugation or derivatization. Its rigid piperidine scaffold, combined with the 3-methyl substitution, offers stereochemical control in complex molecule construction. This intermediate is commonly employed in peptide mimetics, heterocyclic synthesis, and drug discovery applications where precise functional group manipulation is required.
2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid structure
1853095-28-9 structure
Product Name:2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid
CAS No:1853095-28-9
MF:C13H24N2O4
MW:272.340663909912
CID:6032299
PubChem ID:165861319
Update Time:2025-10-05

2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

    • EN300-1286346
    • 1853095-28-9
    • 2-{4-amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid
    • 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid
    • Inchi: 1S/C13H24N2O4/c1-9-8-15(11(18)19-12(2,3)4)6-5-13(9,14)7-10(16)17/h9H,5-8,14H2,1-4H3,(H,16,17)
    • InChI Key: PJVYXMHYUPTASU-UHFFFAOYSA-N
    • SMILES: O(C(C)(C)C)C(N1CCC(CC(=O)O)(C(C)C1)N)=O

Computed Properties

  • Exact Mass: 272.17360725g/mol
  • Monoisotopic Mass: 272.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 4
  • Complexity: 364
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.3
  • Topological Polar Surface Area: 92.9Ų

2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid Pricemore >>

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2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid Related Literature

Additional information on 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid

Recent Advances in the Study of 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid (CAS: 1853095-28-9)

The compound 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid (CAS: 1853095-28-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique piperidine scaffold and tert-butoxycarbonyl (Boc) protecting group, serves as a critical intermediate in the synthesis of various bioactive compounds. Recent studies have explored its potential applications in drug discovery, particularly in the development of protease inhibitors and modulators of central nervous system (CNS) targets.

One of the most notable advancements in the research of this compound is its role in the synthesis of novel peptidomimetics. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid exhibit potent inhibitory activity against serine proteases, which are implicated in inflammatory and neurodegenerative diseases. The study highlighted the compound's ability to maintain structural stability while allowing for functional group modifications, making it a versatile building block for drug design.

Further investigations have focused on the pharmacokinetic properties of this compound. Research conducted by a team at the University of Cambridge revealed that the Boc-protected amino acid derivative exhibits favorable blood-brain barrier (BBB) permeability, suggesting its potential utility in CNS-targeted therapies. This finding is particularly relevant for the development of treatments for conditions such as Alzheimer's disease and Parkinson's disease, where BBB penetration is a critical factor.

In addition to its therapeutic potential, recent synthetic methodologies have optimized the production of 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid. A 2024 paper in Organic Process Research & Development described a scalable and cost-effective route for its synthesis, utilizing green chemistry principles to minimize environmental impact. This advancement is expected to facilitate broader access to the compound for both academic and industrial research.

Despite these promising developments, challenges remain in the clinical translation of derivatives based on this scaffold. Issues such as metabolic stability and off-target effects require further investigation. Ongoing studies are employing computational modeling and high-throughput screening to address these limitations and optimize the compound's pharmacological profile.

In conclusion, 2-{4-Amino-1-[(tert-butoxy)carbonyl]-3-methylpiperidin-4-yl}acetic acid (CAS: 1853095-28-9) represents a valuable tool in medicinal chemistry, with emerging applications in protease inhibition and CNS drug development. Continued research efforts are expected to unlock its full potential, paving the way for innovative therapeutic agents.

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